Cas no 1226215-03-7 (N-[(pyrrolidin-2-yl)methyl]cyclopropanamine)

• Product Name: N-[(pyrrolidin-2-yl)methyl]cyclopropanamine
• CAS No: 1226215-03-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 822045
• PubChem ID: 18179684
• Update Time: 2025-08-05

N-[(pyrrolidin-2-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(Pyrrolidin-2-ylmethyl)cyclopropanamine
• Cyclopropyl-pyrrolidin-2-ylmethyl-amine
• N-cyclopropyl-2-Pyrrolidinemethanamine
• AGN-PC-01RFBC
• AK-53343
• AM91197
• Cyclopropyl-pyrrolidin-2-ylmethylamine
• HT1021
• SureCN6698195
• N-[(pyrrolidin-2-yl)methyl]cyclopropanamine
• F1911-1653
• DTXSID80592615
• CS-0271360
• BZB21503
• DB-369993
• EN300-1213095
• 1226215-03-7
• AKOS010395087
• SCHEMBL6698195
• 2-Pyrrolidinemethanamine, N-cyclopropyl-

• MDL： MFCD12796691
• Inchi： 1S/C8H16N2/c1-2-8(9-5-1)6-10-7-3-4-7/h7-10H,1-6H2
• InChI Key： QVTRSGQKTOVAAA-UHFFFAOYSA-N
• SMILES： N(CC1CCCN1)C1CC1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.00
• Boiling Point: 210 ºC
• Flash Point: 92 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-[(pyrrolidin-2-yl)methyl]cyclopropanamine

N-[(Pyrrolidin-2-yl)methyl]Cyclopropanamine: A Comprehensive Overview of CAS No. 1226215-03-7

N-[(Pyrrolidin-2-yl)methyl]cyclopropanamine (CAS No. 1226215-03-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding N-[(pyrrolidin-2-yl)methyl]cyclopropanamine.

Chemical Structure and Properties

N-[(Pyrrolidin-2-yl)methyl]cyclopropanamine is a small molecule with a molecular formula of C8H15N and a molecular weight of 133.21 g/mol. The compound features a cyclopropane ring attached to an amine group, which is further substituted with a pyrrolidine moiety. This unique combination of functional groups imparts distinct chemical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The cyclopropane ring in N-[(pyrrolidin-2-yl)methyl]cyclopropanamine is known for its high ring strain, which can influence the reactivity and conformational flexibility of the molecule. The pyrrolidine moiety, on the other hand, provides additional structural complexity and potential for hydrogen bonding interactions. These features collectively contribute to the compound's solubility, stability, and reactivity in different solvents and biological environments.

Biological Activities and Therapeutic Potential

Recent studies have highlighted the diverse biological activities of N-[(pyrrolidin-2-yl)methyl]cyclopropanamine, particularly in the context of central nervous system (CNS) disorders. One notable area of research is its potential as a modulator of neurotransmitter systems. For instance, N-[(pyrrolidin-2-yl)methyl]cyclopropanamine has been shown to interact with serotonin receptors, specifically the 5-HT_1A receptor subtype. This interaction has been linked to potential antidepressant and anxiolytic effects, making it a promising lead compound for the development of novel psychiatric medications.

In addition to its effects on serotonin receptors, N-[(pyrrolidin-2-yl)methyl]cyclopropanamine has also been investigated for its role in modulating glutamate receptors. Glutamate is a key excitatory neurotransmitter in the CNS, and dysregulation of glutamate signaling has been implicated in various neurological disorders, including Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that N-[(pyrrolidin-2-yl)methyl]cyclopropanamine may have neuroprotective properties by modulating glutamate receptor activity.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-[(pyrrolidin-2-yl)methyl]cyclopropanamine is an important consideration for its potential therapeutic applications. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rates. These properties suggest that N-[(pyrrolidin-2-yl)methyl]cyclopropanamine could be effectively administered orally for chronic conditions.

In terms of toxicity, preliminary assessments indicate that N-[(pyrrolidin-2-yl)methyl]cyclopropanamine has a relatively low toxicity profile at therapeutic doses. However, as with any new compound, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

Current Research Trends

The ongoing research on N-[(pyrrolidin-2-yl)methyl]cyclopropanamine reflects its broad potential in various therapeutic areas. One emerging trend is the exploration of its use in combination therapies. For example, combining N-[(pyrrolidin-2-yl)methyl]cyclopropanamine with existing antidepressants or antipsychotics may enhance their efficacy while reducing side effects. This approach leverages the unique pharmacological properties of N-[(pyrrolidin-2-yl)methyl]cyclopropanamine to complement existing treatment regimens.

Another area of interest is the development of prodrugs based on N-[(pyrrolidin-2-yL)methyl]cyclopropanamine to improve its pharmacokinetic properties or target specific tissues or organs. Prodrug strategies can enhance drug delivery and reduce systemic side effects, making them an attractive option for optimizing therapeutic outcomes.

Conclusion

N-[(Pyrrolidin-)2-yL)methyl]cyclopropanamine (CAS No. 1226215–03–7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers distinct properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable lead compound for future drug development efforts.